Cas no 1250310-99-6 (3-{(2-bromocyclohexyl)oxymethyl}oxolane)

• Product Name: 3-{(2-bromocyclohexyl)oxymethyl}oxolane
• CAS No: 1250310-99-6
• MF: C₁₁H₁₉BrO₂
• MW: 263.171363115311
• CID: 5699457
• PubChem ID: 62110426
• Update Time: 2025-07-17

3-{(2-bromocyclohexyl)oxymethyl}oxolane Chemical and Physical Properties

Names and Identifiers

• EN300-1134482
• 3-(((2-Bromocyclohexyl)oxy)methyl)tetrahydrofuran
• 3-{[(2-bromocyclohexyl)oxy]methyl}oxolane
• CS-0266051
• 1250310-99-6
• AKOS011390070
• 3-([(2-BROMOCYCLOHEXYL)OXY]METHYL)OXOLANE
• Furan, 3-[[(2-bromocyclohexyl)oxy]methyl]tetrahydro-
• 3-{(2-bromocyclohexyl)oxymethyl}oxolane

• Inchi： 1S/C11H19BrO2/c12-10-3-1-2-4-11(10)14-8-9-5-6-13-7-9/h9-11H,1-8H2
• InChI Key： DWNQSMSNQFHSLU-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCC1COCC1

Computed Properties

• Exact Mass: 262.05684g/mol
• Monoisotopic Mass: 262.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 316.7±27.0 °C(Predicted)

Additional information on 3-{(2-bromocyclohexyl)oxymethyl}oxolane

3-{(2-bromocyclohexyl)oxymethyl}oxolane (CAS No. 1250310-99-6): A Promising Molecule in Modern Medicinal Chemistry

3-{(2-bromocyclohexyl)oxymethyl}oxolane (CAS No. 1250310-99-6) represents a unique class of organic compounds characterized by its oxolane ring and 2-bromocyclohexyl substituent. This molecule has garnered significant attention in the field of biomedical research due to its potential applications in drug discovery and targeted therapy. Recent studies have highlighted its role in modulating cellular signaling pathways and enzyme inhibition, making it a focal point for pharmaceutical innovation. The CAS No. 1250310-99-6 identifier underscores its distinct chemical identity, which is critical for regulatory compliance and research reproducibility.

The oxolane ring in 3-{(2-bromocyclohexyl)oxymethyl}oxolane provides structural flexibility, enabling interactions with biological targets such as proteins and lipids. The 2-bromocyclohexyl moiety introduces electrophilic properties, which may be exploited for selective binding to specific receptor sites. This combination of functional groups positions 3-{(2-bromocyclohexyl)oxymethyl}oxolane as a versatile scaffold for drug design. Researchers have also explored its metabolic stability and bioavailability, which are essential for clinical translation.

Recent advances in computational modeling have revealed that 3-{(2-bromocyclohexyl)oxymethyl}oxolane can inhibit target enzymes involved in pathogenic processes, such as inflammatory responses and cancer progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to suppress NF-κB activation, a key pathway in chronic inflammation. These findings suggest potential therapeutic applications in autoimmune disorders and oncology. The CAS No. 1250310-99-6 identifier ensures traceability in drug development pipelines.

3-{(2-bromocyclohexyl)oxymethyl}oxolane has also been investigated for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported its efficacy against multidrug-resistant bacteria, highlighting its role in antibiotic development. The molecule’s hydrophobicity and lipophilicity contribute to its ability to penetrate microbial cell membranes, making it a promising candidate for novel antimicrobial agents. These properties align with the growing need for alternative therapies in infectious diseases.

Furthermore, 3-{(2-bromocyclohexyl)oxymethyl}oxolane has shown potential in neurodegenerative disease research. Preclinical studies suggest it may modulate tau protein aggregation, a hallmark of Alzheimer’s disease. The oxolane ring is believed to interact with neurotransmitter receptors, while the brominated cyclohexyl group may influence ion channel activity. These findings underscore its relevance in neuropharmacology and disease-modifying therapies.

Challenges remain in optimizing 3-{(2-bromocyclohexyl)oxymethyl}oxolane for clinical use, including toxicity profiling and formulation development. Ongoing research aims to enhance its selectivity and therapeutic index through structure-activity relationship (SAR) studies. The CAS No. 1250310-99-6 identifier facilitates regulatory submissions and patent filings, ensuring its commercial viability. As biomedical science advances, 3-{(2-bromocyclohexyl)oxymethyl}oxolane may emerge as a cornerstone in precision medicine and targeted therapy.